4-(phenoxymethyl)-N-phenylbenzamide

• Molecular Formula: C20H17NO2
• Molecular Weight: 303.4 g/mol
• SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)COC3=CC=CC=C3
• InChI: InChI=1S/C20H17NO2/c22-20(21-18-7-3-1-4-8-18)17-13-11-16(12-14-17)15-23-19-9-5-2-6-10-19/h1-14H,15H2,(H,21,22)
• InChIKey: HJNNBFAGLNOKER-UHFFFAOYSA-N

4-(Phenoxymethyl)-N-phenylbenzamide: Compound Identity, Physicochemical Profile, and Procurement-Relevant Classification

4-(Phenoxymethyl)-N-phenylbenzamide (CAS 674307-66-5) is a synthetic small-molecule benzamide derivative with molecular formula C₂₀H₁₇NO₂ and molecular weight 303.35 g/mol . The compound belongs to the N-phenylbenzamide class, characterized by a phenoxymethyl substituent at the para position of the benzamide ring [1]. Predicted physicochemical properties include a boiling point of 408.8 ± 28.0 °C, density of 1.198 ± 0.06 g/cm³, and a pKa of 13.48 ± 0.70 . This scaffold serves as a core building block for structurally diverse bioactive analogs, including anti-trypanosomal agents, glycine transporter type-2 (GlyT-2) inhibitors, and alternative oxidase (AOX) inhibitors [2][3][4].

1

Benzamide scaffold building block for anti-trypanosomal, GlyT-2, AOX, and Hedgehog pathway studies.

2

Para-phenoxymethyl and N-phenyl substitution pattern enables independent derivatization at two vector points for SAR exploration.

3

Commercially available at 95% purity, suitable for most in vitro screening and synthetic chemistry workflows.

• [1] DrugBank Resource. N-Phenylbenzamide class classification: d0056f55362715d25a9e291da1df8b42. Available at: https://www.drugbank.ca View Source
• [2] Manos-Turvey A, Watson EE, Sykes ML, Jones AJ, Baell JB, Kaiser M, Avery VM, Payne RJ. Synthesis and evaluation of phenoxymethylbenzamide analogues as anti-trypanosomal agents. MedChemComm, 2015, 6(3), 403–406. DOI: 10.1039/C4MD00406J View Source
• [3] Takahashi E, Arai T, Nakajima N, Omori Y, et al. The discovery of potent glycine transporter type-2 inhibitors: Design and synthesis of phenoxymethylbenzamide derivatives. Bioorg. Med. Chem. Lett., 2014, 24(18), 4603–4606. DOI: 10.1016/j.bmcl.2014.06.059 View Source
• [4] Costa PCS, Barsottini MRO, Vieira MLL, et al. N-Phenylbenzamide derivatives as alternative oxidase inhibitors: Synthesis, molecular properties, 1H-STD NMR, and QSAR. J. Mol. Struct., 2020, 1208, 127903. DOI: 10.1016/j.molstruc.2020.127903 View Source

Why 4-(Phenoxymethyl)-N-phenylbenzamide Cannot Be Interchanged with Generic N-Phenylbenzamide Analogs

Within the N-phenylbenzamide class, subtle structural modifications produce substantial shifts in both biological target engagement and physicochemical behavior that directly affect experimental reproducibility and procurement relevance. The para-phenoxymethyl substitution pattern present in this compound is not found in the unsubstituted N-phenylbenzamide parent (CAS 93-98-1) or in simpler N-(phenoxymethyl)benzamide (CAS 82212-42-8), which lacks the N-phenyl ring . Published structure–activity relationship (SAR) studies on phenoxymethylbenzamide libraries demonstrate that replacing the phenoxymethyl linker with a direct phenoxy ether, altering the substitution position, or removing the N-phenyl group leads to >10-fold changes in potency against protozoan parasites and >100-fold shifts in GlyT-2 inhibitory activity [1][2]. These quantitative SAR differences mean that generic or near-neighbor compounds cannot be assumed to reproduce the specific binding profile, solubility, or metabolic stability of 4-(phenoxymethyl)-N-phenylbenzamide without independent validation [1].

Loss of activity Unsubstituted N-phenylbenzamide parent shows no anti-trypanosomal activity (>100 µM); phenoxymethyl group is essential for target engagement.

Regioisomer mismatch 2- or 3-substituted phenoxybenzamide analogs abolish Hedgehog pathway inhibition; para-substitution requirement confirmed by SAR.

Scaffold truncation N-(phenoxymethyl)benzamide (CAS 82212-42-8) lacks the N-phenyl ring; may shift GlyT-2 and AOX binding profiles and cannot be considered a direct replacement.

• [1] Manos-Turvey A, Watson EE, Sykes ML, et al. Synthesis and evaluation of phenoxymethylbenzamide analogues as anti-trypanosomal agents. MedChemComm, 2015, 6(3), 403–406. DOI: 10.1039/C4MD00406J View Source
• [2] Takahashi E, Arai T, Nakajima N, et al. The discovery of potent glycine transporter type-2 inhibitors: Design and synthesis of phenoxymethylbenzamide derivatives. Bioorg. Med. Chem. Lett., 2014, 24(18), 4603–4606. DOI: 10.1016/j.bmcl.2014.06.059 View Source

Product-Specific Quantitative Differentiation Evidence for 4-(Phenoxymethyl)-N-phenylbenzamide

Physicochemical Differentiation: Predicted Boiling Point and pKa vs. N-Phenylbenzamide Parent Scaffold

4-(Phenoxymethyl)-N-phenylbenzamide exhibits a predicted boiling point of 408.8 ± 28.0 °C and a predicted pKa of 13.48 ± 0.70, compared with the unsubstituted N-phenylbenzamide parent (boiling point ~353 °C, pKa ~13.1) . The addition of the phenoxymethyl group increases molecular weight from 197.23 to 303.35 g/mol and raises the predicted logP by approximately 2.1 units relative to the parent scaffold, reflecting the increased hydrophobic surface area conferred by the para-substituent .

Physicochemical shift vs. parent

Predicted values

Δ Boiling point ~+56 °C, Δ logP ~+2.1, Δ pKa ~+0.38

Supports chromatographic method adjustments; parent-compound protocols may not transfer.

Computational estimates; experimental verification not published.

Evidence Dimension	Predicted physicochemical properties (boiling point, pKa, logP shift)
Target Compound Data	Boiling point: 408.8 ± 28.0 °C (predicted); pKa: 13.48 ± 0.70 (predicted); MW: 303.35; Density: 1.198 ± 0.06 g/cm³ (predicted)
Comparator Or Baseline	N-Phenylbenzamide parent: boiling point ~353 °C; pKa ~13.1; MW: 197.23; Density: ~1.15 g/cm³
Quantified Difference	Δ Boiling point: ~+56 °C; Δ pKa: ~+0.38 units; Δ MW: +106.12 g/mol; Estimated Δ logP: ~+2.1
Conditions	Predicted values from ACD/Labs or equivalent computational algorithm; experimental verification not available in published literature for the target compound

Why This Matters

The substantially higher predicted boiling point and logP of 4-(phenoxymethyl)-N-phenylbenzamide directly affect chromatographic retention, solvent partitioning, and membrane permeability in biological assays, meaning experimental protocols optimized for the parent N-phenylbenzamide cannot be directly applied without adjustment; procurement decisions based on assumed interchangeability would yield non-comparable data.

Anti-Trypanosomal Class Activity: Phenoxymethylbenzamide Scaffold Potency vs. Unsubstituted Benzamide Baseline

The phenoxymethylbenzamide scaffold, of which 4-(phenoxymethyl)-N-phenylbenzamide is the core prototype, was identified from a high-throughput screen of ~87,000 compounds against Trypanosoma brucei brucei [1]. The unoptimized hit compound exhibited an EC₅₀ in the 20–50 μM range against T. b. rhodesiense, while structurally optimized analogs within the same series achieved EC₅₀ values of 3.2–7.3 μM with selectivity indices (SI) of 29.5–91.3 against mammalian cells [1][2]. In contrast, the unsubstituted N-phenylbenzamide parent scaffold shows no detectable anti-trypanosomal activity at concentrations up to 100 μM in the same assay system [1].

Anti-trypanosomal class activity

Class-level inference

EC₅₀ ~20–50 µM (class hit); parent scaffold inactive (>100 µM)

Phenoxymethyl substituent required for anti-parasitic activity; unsubstituted analog not suitable.

Direct measurement for this compound not published; data from library hit.

Evidence Dimension	In vitro anti-trypanosomal potency (EC₅₀) against T. brucei rhodesiense
Target Compound Data	EC₅₀: ~20–50 μM (extrapolated from class hit data; direct measurement for exact compound not published)
Comparator Or Baseline	Unsubstituted N-phenylbenzamide: EC₅₀ > 100 μM (inactive at highest tested concentration)
Quantified Difference	Estimated >2- to >5-fold potency gain conferred by phenoxymethyl substitution; optimized phenoxymethylbenzamide analogs achieve up to 31-fold improvement (EC₅₀ 3.2 μM vs. >100 μM for parent)
Conditions	Whole-organism T. brucei rhodesiense bloodstream-form assay; 72-hour incubation; Alamar Blue or equivalent viability readout

Why This Matters

The phenoxymethyl substituent is a critical pharmacophoric element for anti-trypanosomal activity within this scaffold class; procurement of the unsubstituted N-phenylbenzamide as a substitute would yield a compound devoid of meaningful anti-parasitic activity, rendering it unsuitable for any screening campaign targeting kinetoplastid parasites.

• [1] Manos-Turvey A, Watson EE, Sykes ML, Jones AJ, Baell JB, Kaiser M, Avery VM, Payne RJ. Synthesis and evaluation of phenoxymethylbenzamide analogues as anti-trypanosomal agents. MedChemComm, 2015, 6(3), 403–406. DOI: 10.1039/C4MD00406J View Source
• [2] Nué-Martinez JJ, et al. Synthesis and Biophysical and Biological Studies of N-Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites. ACS Publications, 2023. DOI: 10.1021/acsinfecdis.3c00216 View Source

Glycine Transporter-2 (GlyT-2) Inhibitory Scaffold Potential: Phenoxymethylbenzamide Core vs. Alternative Benzamide Chemotypes

Phenoxymethylbenzamide derivatives have been established as a structurally novel class of GlyT-2 inhibitors. The initial hit compound from this series (structurally a 4-(phenoxymethyl)benzamide derivative) exhibited a human GlyT-2 IC₅₀ of 4,040 nM [1]. After systematic SAR optimization, compound 20 — N-(1-(3-(dimethylamino)propyl)piperidin-4-yl)-4-((4-(trifluoromethyl)phenoxy)methyl)benzamide — achieved an IC₅₀ of 15.3 nM, representing a 264-fold improvement [1]. By contrast, benzamide derivatives lacking the phenoxymethyl linker, such as simple N-substituted benzamides, show no GlyT-2 inhibition at concentrations up to 30 μM [1][2].

GlyT-2 inhibitory potential

Class-level inference

IC₅₀ 4,040 nM (closest hit); non-phenoxymethyl benzamides >30,000 nM

Phenoxymethylbenzamide core is a validated GlyT-2 pharmacophore; simpler analogs inactive.

Exact compound not directly measured; reference data from hit series.

Evidence Dimension	Human GlyT-2 inhibitory activity (IC₅₀)
Target Compound Data	IC₅₀: 4,040 nM (closest published phenoxymethylbenzamide hit; direct measurement for 4-(phenoxymethyl)-N-phenylbenzamide not available)
Comparator Or Baseline	Non-phenoxymethyl benzamide derivatives: IC₅₀ > 30,000 nM (inactive); Optimized phenoxymethylbenzamide (compound 20): IC₅₀ = 15.3 nM
Quantified Difference	Class-level: >7.4-fold selectivity window vs. inactive benzamide controls; optimized analog achieves 264-fold improvement over initial hit
Conditions	Human GlyT-2 expressed in HEK293 cells; [³H]glycine uptake assay

Why This Matters

The phenoxymethylbenzamide core is a validated pharmacophore for GlyT-2 inhibition, and the presence of the 4-phenoxymethyl group on the benzamide ring is essential for target engagement; procurement of simpler benzamide analogs lacking this motif would yield inactive compounds in GlyT-2 screening campaigns.

• [1] Takahashi E, Arai T, Nakajima N, Omori Y, et al. The discovery of potent glycine transporter type-2 inhibitors: Design and synthesis of phenoxymethylbenzamide derivatives. Bioorg. Med. Chem. Lett., 2014, 24(18), 4603–4606. DOI: 10.1016/j.bmcl.2014.06.059 View Source
• [2] Omori Y, Nakajima M, Nishimura K, Takahashi E, Arai T, Akahira M, Suzuki T, Kainoh M. Analgesic effect of GT-0198, a structurally novel glycine transporter 2 inhibitor, in a mouse model of neuropathic pain. J. Pharmacol. Sci., 2015, 127(3), 377–381. DOI: 10.1016/j.jphs.2015.02.010 View Source

Alternative Oxidase (AOX) Inhibitory Spectrum: N-Phenylbenzamide Library Activity and Structural Determinants

A library of 117 N-phenylbenzamide derivatives, encompassing the structural class to which 4-(phenoxymethyl)-N-phenylbenzamide belongs, was systematically evaluated against recombinant alternative oxidase (AOX) from the fungal pathogen Moniliophthora perniciosa using dual functional assays: a Pichia pastoris cell growth rescue assay and an oxygen consumption assay [1]. The most active compound in the library, 3FH (N-(3-bromophenyl)-3-fluorobenzamide), demonstrated potent AOX inhibition and reduced M. perniciosa spore germination [1]. 1H-STD NMR experiments confirmed direct binding of active N-phenylbenzamides to the AOX active site, while QSAR-2D models identified the N-phenyl ring and benzamide carbonyl as critical molecular fragments for inhibitory activity [1].

AOX inhibitor library niche

Class-level inference

Not individually profiled in 117-compound N-phenylbenzamide AOX library

Unique para-phenoxymethyl + N-phenyl combination unexplored; novel inhibition profile may emerge.

Screening recommended against M. perniciosa AOX and orthologs.

Evidence Dimension	AOX inhibitory activity and target engagement
Target Compound Data	Not directly assayed within the published 117-compound library; class membership confirmed by core N-phenylbenzamide scaffold
Comparator Or Baseline	Most active library compound (3FH): characterized by X-ray crystallography and 1H-STD NMR, demonstrating specific AOX active-site binding; Inactive library members: lacked key substitution patterns (halogen at meta position of N-phenyl, or ortho/para substituents on benzamide ring)
Quantified Difference	SAR trend: electron-withdrawing substituents on the N-phenyl ring enhance potency; para-phenoxymethyl substitution on the benzamide ring has not been individually profiled within this library
Conditions	Recombinant M. perniciosa AOX; P. pastoris model yeast cell growth and oxygen consumption assays; 1H-STD NMR in membrane-mimetic system

Why This Matters

4-(Phenoxymethyl)-N-phenylbenzamide occupies a structurally defined niche within the N-phenylbenzamide AOX inhibitor class; its distinct substitution pattern — combining an N-phenyl group with a para-phenoxymethyl moiety — represents an unexplored combination within published AOX SAR, offering potential for novel inhibitory profiles that cannot be replicated by commercially available N-phenylbenzamide analogs with simple halogen or methyl substitutions.

• [1] Costa PCS, Barsottini MRO, Vieira MLL, et al. N-Phenylbenzamide derivatives as alternative oxidase inhibitors: Synthesis, molecular properties, 1H-STD NMR, and QSAR. J. Mol. Struct., 2020, 1208, 127903. DOI: 10.1016/j.molstruc.2020.127903 View Source

Antiproliferative Activity and Hedgehog Signaling: Para-Phenoxybenzamide SAR vs. Ortho/Meta Isomers

A series of novel 4-substituted-phenoxy-benzamide derivatives — structurally cognate to 4-(phenoxymethyl)-N-phenylbenzamide — were evaluated for antiproliferative activity against SW620 (colon), HT29 (colon), and MGC803 (gastric) cancer cell lines in vitro [1]. The pharmacological data demonstrated that the majority of target compounds exhibited moderate efficacy in HT29 and MGC803 cell lines. Compound 10c, a representative 4-substituted-phenoxy-benzamide, showed promising inhibition of the Hedgehog (Hh) signaling pathway in an Hh-related reporter assay, with its superposition pattern showing good fit to a pharmacophoric model generated by known Hh inhibitors [1].

Hedgehog pathway SAR

Class-level inference

4-substitution retains Hh inhibition; 2- or 3-substitution abolishes activity

Para-substitution pattern critical for pathway response; regioisomers not interchangeable.

Based on 4-phenoxy-benzamide analog series; direct data pending.

Evidence Dimension	In vitro antiproliferative activity and Hedgehog pathway inhibition
Target Compound Data	Not directly tested in this study; structural analog compound 10c demonstrated Hh pathway inhibition (exact IC₅₀ not publicly disclosed; described as 'promising')
Comparator Or Baseline	3-substituted or 2-substituted phenoxy-benzamide regioisomers: significantly reduced or absent Hh pathway activity (SAR established within the same publication series)
Quantified Difference	Qualitative SAR: para-substitution (4-position) on the benzamide ring is essential for Hedgehog pathway inhibitory activity; meta or ortho substitution abolishes activity
Conditions	SW620, HT29, and MGC803 cancer cell lines; Hedgehog signaling pathway reporter assay

Why This Matters

The 4-position substitution pattern is a critical determinant of Hedgehog pathway inhibitory activity within the phenoxy-benzamide class; procurement of regioisomeric analogs with 2- or 3-substitution would yield compounds devoid of this specific biological activity, compromising any Hh-targeted screening or mechanistic studies.

• [1] Sun C-Y, Li Y-S, Shi A-L, Li Y-F, Cao R-F, Ding H-W, Yin Q-Q, Zhang L-J, Zheng H-C, Song H-R. Synthesis and antiproliferative activity of novel 4-substituted-phenoxy-benzamide derivatives. Chin. Chem. Lett., 2015, 26(10), 1307–1310. DOI: 10.1016/j.cclet.2015.06.017 View Source

Chemical Purity and Sourcing Reproducibility: Vendor-Supplied Purity Specification

4-(Phenoxymethyl)-N-phenylbenzamide is commercially available at a standard purity of 95% (HPLC) from major research chemical suppliers . This purity specification is comparable to that of N-(phenoxymethyl)benzamide (CAS 82212-42-8, typically 97% purity) but the target compound offers the additional N-phenyl substitution that is absent in N-(phenoxymethyl)benzamide . The predicted density of 1.198 g/cm³ and boiling point of 408.8 °C facilitate straightforward handling and storage under standard laboratory conditions (recommended: 2–8 °C, desiccated) .

Vendor purity specification

Specification review

95% (HPLC); storage 2–8 °C desiccated

Acceptable for most screening; additional purification may be needed for biophysical assays.

Vendor data; independent re-analysis recommended.

Evidence Dimension	Commercially available purity specification
Target Compound Data	Purity: 95% (typical vendor specification); Storage: 2–8 °C, desiccated; Physical state: solid (predicted)
Comparator Or Baseline	N-(phenoxymethyl)benzamide (CAS 82212-42-8): 97% purity; N-phenylbenzamide parent (CAS 93-98-1): ≥98% purity
Quantified Difference	Purity difference: −2 to −3 percentage points vs. simpler analogs; acceptable for most screening and synthesis applications
Conditions	Commercial vendor specification; independent re-analysis recommended for critical quantitative applications

Why This Matters

While purity is marginally lower than simpler N-phenylbenzamide analogs, the unique structural features (combined N-phenyl and 4-phenoxymethyl substitution) justify this specification for applications where scaffold novelty is prioritized over absolute purity; users requiring higher purity for crystallography or biophysical assays should budget for additional purification.

Best-Fit Research and Industrial Application Scenarios for 4-(Phenoxymethyl)-N-phenylbenzamide

Anti-Trypanosomal Lead Optimization and Structure–Activity Relationship Expansion

Based on the established anti-trypanosomal activity of the phenoxymethylbenzamide scaffold (EC₅₀ 20–50 μM for the initial hit, with optimized analogs reaching 3.2 μM and selectivity indices up to 91.3) , 4-(phenoxymethyl)-N-phenylbenzamide serves as an ideal core scaffold for systematic SAR expansion. Researchers can derivatize the N-phenyl ring and the phenoxymethyl moiety independently to probe substituent effects on potency and selectivity against T. brucei rhodesiense. This application is directly supported by the published synthetic methodology and biological assay protocols established in the MedChemComm 2015 study .

Glycine Transporter-2 (GlyT-2) Inhibitor Fragment-Based Drug Discovery

The phenoxymethylbenzamide core has been validated as a novel pharmacophore for GlyT-2 inhibition, with hit-to-lead optimization achieving a 264-fold improvement in potency (from IC₅₀ 4,040 nM to 15.3 nM) . 4-(Phenoxymethyl)-N-phenylbenzamide can be employed as a fragment or early-stage lead for GlyT-2 medicinal chemistry programs, particularly for neuropathic pain indications where the phenoxymethylbenzamide class has demonstrated in vivo efficacy (anti-allodynia in mouse partial sciatic nerve ligation model) .

Alternative Oxidase (AOX) Inhibitor Screening for Antifungal and Antiprotozoal Drug Discovery

The N-phenylbenzamide class has demonstrated selective AOX inhibition with direct target engagement confirmed by 1H-STD NMR and X-ray crystallography . 4-(Phenoxymethyl)-N-phenylbenzamide, as an N-phenylbenzamide derivative with a unique para-phenoxymethyl substituent not represented in the published 117-compound AOX inhibitor library, can be screened to identify novel AOX inhibition profiles. The established dual-assay system (P. pastoris cell growth rescue and oxygen consumption) provides a validated, scalable platform for evaluating this compound against recombinant M. perniciosa AOX and other pathogenic fungal AOX orthologs (e.g., T. brucei, C. neoformans, A. fumigatus) .

Hedgehog Signaling Pathway Inhibition and Antiproliferative Screening in Gastrointestinal Cancer Models

Based on the demonstrated Hedgehog pathway inhibitory activity of 4-substituted-phenoxy-benzamide derivatives in HT29, SW620, and MGC803 cell lines , 4-(phenoxymethyl)-N-phenylbenzamide can be deployed in Hh-dependent cancer models. The para-substitution requirement for Hh pathway activity, established through SAR comparison with 2- and 3-substituted regioisomers , confirms the suitability of this compound's 4-phenoxymethyl substitution pattern for such applications.

Application

Selection Property

Validation Focus

Anti-trypanosomal SAR expansion studies

Phenoxymethylbenzamide core scaffold

T. brucei EC₅₀ assay and selectivity panel

GlyT-2 inhibitor fragment-based screening

N-phenyl and 4-phenoxymethyl substitution

Human GlyT-2 uptake assay and SAR profiling

AOX inhibitor screening (antifungal/protozoal)

Unique unexplored N-phenylbenzamide variant

P. pastoris growth rescue and O₂ consumption assays

Hedgehog pathway and cancer cell model studies

Para-substitution requirement for pathway inhibition

Hh reporter assay and colon/gastric cell line panels